Cas no 1525802-55-4 (methyl 2-amino-2-(4-bromo-3-fluorophenyl)acetate)

• Product Name: methyl 2-amino-2-(4-bromo-3-fluorophenyl)acetate
• CAS No: 1525802-55-4
• MF: C₉H₉BrFNO₂
• MW: 262.075665235519
• CID: 5581012
• PubChem ID: 81437481
• Update Time: 2025-10-25

methyl 2-amino-2-(4-bromo-3-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• METHYL2-AMINO-2-(4-BROMO-3-FLUOROPHENYL)ACETATE
• Benzeneacetic acid, α-amino-4-bromo-3-fluoro-, methyl ester
• AKOS020015459
• 1525802-55-4
• EN300-1899689
• methyl 2-amino-2-(4-bromo-3-fluorophenyl)acetate

• Inchi： 1S/C9H9BrFNO2/c1-14-9(13)8(12)5-2-3-6(10)7(11)4-5/h2-4,8H,12H2,1H3
• InChI Key： MLZWVJMIHIQYGV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C(C(=O)OC)N

Computed Properties

• Exact Mass: 260.98007g/mol
• Monoisotopic Mass: 260.98007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.568±0.06 g/cm3(Predicted)
• Boiling Point: 303.6±37.0 °C(Predicted)
• pka: 6.23±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-2-(4-bromo-3-fluorophenyl)acetate

Introduction to Methyl 2-amino-2-(4-bromo-3-fluorophenyl)acetate (CAS No. 1525802-55-4)

Methyl 2-amino-2-(4-bromo-3-fluorophenyl)acetate, identified by its CAS number 1525802-55-4, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both amino and carboxyl functional groups, coupled with a bromo and fluoro-substituted aromatic ring, makes it a versatile intermediate for synthesizing various bioactive molecules.

The molecular structure of methyl 2-amino-2-(4-bromo-3-fluorophenyl)acetate consists of a central acetate moiety linked to an amino group, with the aromatic ring substituted at positions 4 and 3 by bromine and fluorine atoms, respectively. This specific arrangement contributes to its reactivity and makes it a valuable building block in organic synthesis. The compound's ability to participate in various chemical reactions, such as nucleophilic substitution and condensation reactions, enhances its utility in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds featuring similar structural motifs. The substituents on the aromatic ring, particularly the bromo and fluoro groups, are known to influence the electronic properties and binding affinity of molecules. This has led to extensive research into their role in modulating biological pathways and developing new therapeutic agents.

One of the most compelling aspects of methyl 2-amino-2-(4-bromo-3-fluorophenyl)acetate is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By designing molecules that specifically target these kinases, researchers aim to develop novel drugs that can modulate these pathways effectively. The structural features of this compound make it a promising candidate for such applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. The fluorine atom, being highly electronegative, can significantly affect the pharmacokinetic properties of a molecule, such as its metabolic stability and solubility. Additionally, fluorine substitution can enhance binding affinity to biological targets. These properties have made fluorinated compounds increasingly popular in the pharmaceutical industry.

The bromo substituent in methyl 2-amino-2-(4-bromo-3-fluorophenyl)acetate also plays a critical role in its reactivity and functionality. Bromine is known to be a good leaving group in nucleophilic substitution reactions, which allows for further functionalization of the molecule. This characteristic makes it an excellent intermediate for constructing more complex structures through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

The synthesis of methyl 2-amino-2-(4-bromo-3-fluorophenyl)acetate typically involves multi-step organic transformations starting from readily available precursors. One common approach involves the bromination and fluorination of an aromatic ring followed by condensation with an appropriate acetylating agent. The use of palladium-catalyzed cross-coupling reactions can also be employed to introduce additional functional groups or to construct more complex molecular architectures.

The compound's solubility and stability are important considerations for its practical application in pharmaceutical research. Generally, derivatives with fluorine substituents exhibit enhanced metabolic stability due to the electron-withdrawing nature of fluorine. This property is particularly valuable for developing drugs that need to maintain their efficacy over longer periods after administration.

In conclusion, methyl 2-amino-2-(4-bromo-3-fluorophenyl)acetate (CAS No. 1525802-55-4) is a versatile intermediate with significant potential in pharmaceutical chemistry. Its unique structural features make it suitable for synthesizing bioactive molecules targeting various diseases, particularly cancer-related pathways involving kinases. The presence of bromo and fluoro substituents enhances its reactivity and pharmacokinetic properties, making it a valuable tool for drug discovery efforts.